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Compound of Interest

Compound Name: 6-Heptadecene

Cat. No.: B15463239 Get Quote

An In-Depth Technical Guide to 6-Heptadecene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-Heptadecene, including its

chemical and physical properties, proposed synthesis and analytical methodologies, and a

summary of its known biological context. This document is intended to serve as a valuable

resource for professionals in research and development.

Core Chemical Data
6-Heptadecene is an unsaturated hydrocarbon with the molecular formula C₁₇H₃₄. It exists as

two geometric isomers, (Z)-6-Heptadecene (cis) and (E)-6-Heptadecene (trans).

Identifier Value Source

Molecular Formula C₁₇H₃₄ --INVALID-LINK--

Molecular Weight 238.45 g/mol
--INVALID-LINK--, --INVALID-

LINK--

General CAS Number 26266-05-7 --INVALID-LINK--

While a specific CAS registry number for (Z)-6-Heptadecene and (E)-6-Heptadecene could

not be definitively ascertained from the available literature, CAS numbers for other
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heptadecene isomers are well-documented. For instance, the CAS number for 1-Heptadecene

is 6765-39-5 and for (Z)-8-heptadecene is 16369-12-3.[1][2]

Physical and Chemical Properties
Experimentally determined physical and chemical properties for 6-Heptadecene are not readily

available in public databases. However, data for other C17 alkenes, such as 1-Heptadecene

and 8-Heptadecene, can provide useful estimations.

Property 1-Heptadecene
8-Heptadecene
(estimated)

Source

Boiling Point

157-159 °C at 11

mmHg (approx. 300

°C at 760 mmHg)

305.41 °C at 760

mmHg

--INVALID-LINK--, --

INVALID-LINK--

Melting Point 10-11 °C Not Available --INVALID-LINK--

Density 0.785 g/mL at 25 °C Not Available --INVALID-LINK--

Refractive Index n20/D 1.441 Not Available --INVALID-LINK--

Experimental Protocols
Synthesis of 6-Heptadecene via Wittig Reaction
The Wittig reaction is a robust and widely used method for the stereoselective synthesis of

alkenes from aldehydes or ketones and a phosphonium ylide.[3][4] This approach can be

adapted for the synthesis of both (Z)- and (E)-6-Heptadecene.

Proposed Synthesis of (Z)-6-Heptadecene:

The synthesis of (Z)-6-Heptadecene can be achieved by reacting

undecyltriphenylphosphonium bromide with hexanal. The use of a non-stabilized ylide under

salt-free conditions typically favors the formation of the Z-isomer.

Step 1: Preparation of the Phosphonium Salt. Undecyl bromide is reacted with

triphenylphosphine in a suitable solvent like toluene to form undecyltriphenylphosphonium

bromide.
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Step 2: Ylide Formation. The phosphonium salt is deprotonated using a strong base, such as

n-butyllithium (n-BuLi), in an anhydrous aprotic solvent like tetrahydrofuran (THF) at a low

temperature (e.g., -78 °C to 0 °C) to generate the corresponding ylide.

Step 3: Wittig Reaction. Hexanal is added to the ylide solution, and the reaction mixture is

allowed to warm to room temperature. The reaction proceeds through a betaine intermediate

to form an oxaphosphetane, which then decomposes to yield (Z)-6-Heptadecene and

triphenylphosphine oxide.

Step 4: Purification. The product is purified from the triphenylphosphine oxide byproduct by

column chromatography on silica gel.

Proposed Synthesis of (E)-6-Heptadecene:

To favor the formation of the E-isomer, a stabilized ylide or the Schlosser modification of the

Wittig reaction can be employed.[5] The Schlosser modification involves the use of a second

equivalent of strong base to deprotonate the betaine intermediate, followed by protonation to

form the more stable threo-betaine, which then eliminates to give the (E)-alkene.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile

compounds like 6-Heptadecene.

Proposed GC-MS Protocol:

Sample Preparation: A dilute solution of the 6-Heptadecene isomer in a volatile organic

solvent (e.g., hexane or dichloromethane) is prepared.

Gas Chromatograph (GC) Conditions:

Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm

film thickness), is suitable for separating hydrocarbon isomers.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.
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Injector Temperature: 250 °C.

Oven Temperature Program: An initial temperature of 80 °C held for 2 minutes, followed by

a ramp of 10 °C/min to 300 °C, and held for 10 minutes. This program should effectively

separate C17 isomers.

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 40-500.

Ion Source Temperature: 230 °C.

Transfer Line Temperature: 280 °C.

Expected Mass Spectrum Fragmentation:

The mass spectrum of 6-Heptadecene is expected to show a molecular ion peak (M⁺) at m/z

238. The fragmentation pattern will be characteristic of a long-chain alkene, with prominent

peaks resulting from allylic cleavage and the loss of alkyl fragments. The fragmentation pattern

can help in confirming the position of the double bond.
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Biological Context and Signaling
While comprehensive data on the specific biological roles of 6-Heptadecene is limited, long-

chain alkenes are known to play significant roles in chemical communication among insects,

often acting as pheromones. For instance, derivatives of heptadecene have been identified as

components of sex pheromones in some midge species.[6] Although a direct signaling pathway

for 6-Heptadecene has not been elucidated, a hypothetical pathway for a generic long-chain

alkene pheromone can be proposed.

Upon release by a female insect, the pheromone is detected by specialized olfactory sensory

neurons in the antennae of a male of the same species. This binding event would likely trigger

a G-protein coupled receptor (GPCR) cascade, leading to the opening of ion channels,
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depolarization of the neuron, and the generation of an action potential. This signal is then

transmitted to the antennal lobe and higher brain centers, resulting in a behavioral response,

such as upwind flight towards the female.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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